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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403

For Researchers, Scientists, and Formulation Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Pigment Yellow 194 (C.l. 11785), a benzimidazolone pigment widely utilized in the ink, paint,
and plastics industries. Understanding its solubility is critical for formulation development,
ensuring stability, and optimizing performance in various applications. While precise
guantitative solubility data is limited in publicly available literature, this document consolidates
available information on its resistance to various organic solvents and outlines a standard
experimental protocol for determining its solubility.

Physicochemical Properties of Pigment Yellow 194
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Property Value Reference

N-(2-0x0-2,3-dihydro-1H-

) benzimidazol-5-yl)-3-oxo-
Chemical Name _ , [1]

butanamide, coupled with

diazotized o-anisidine

C.l. Name Pigment Yellow 194 [2]
C.l. Number 11785 [2]
CAS Number 82199-12-0 [2]
Molecular Formula C1sH17Ns0a4 [1]
Molecular Weight 367.36 g/mol [1]
Water Solubility 8.6 pg/L at 24°C [3]

] - 2.02 mg/L at 20°C (specific
Organic Solvent Solubility ] [3]
solvents not detailed)

Solubility and Resistance in Organic Solvents

Pigment Yellow 194 is generally characterized by its low solubility in common organic
solvents, a desirable property for applications requiring high fastness and resistance to
migration. Technical datasheets often report resistance on a scale, which is indicative of its
insolubility.
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Resistance Rating Resistance Rating

Solvent Observations
(1-5 Scale)* (1-8 Scale)?
Xylene 3 - Moderate Resistance
Good to Very Good
Ethanol 4 4-5 )
Resistance

Moderate to Very

Ethyl Acetate 3 4-5 )

Good Resistance
Methyl Ethyl Ketone 3 4 Moderate to Good
(MEK) Resistance

) o Good to Very Good

White Spirit 4 5 ]

Resistance
Toluene - 5 Very Good Resistance
Solvent Mixture - 4 Good Resistance

1Data sourced from a technical data sheet where 5 indicates the highest resistance.[2] 2Data
sourced from a technical data sheet where 5 indicates the highest fastness for staining and 8 is
the highest for lightfastness.[4]

Experimental Protocol for Determining Pigment
Solubility

While specific protocols for Pigment Yellow 194 are not readily published, a general
methodology for determining the solubility of pigments in organic solvents can be established
based on standard laboratory practices. This protocol is designed to provide a consistent and
reproducible method for quantifying solubility.

Objective: To determine the concentration of Pigment Yellow 194 dissolved in a specific
organic solvent at a given temperature.

Materials:

e Pigment Yellow 194 powder
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o Selected organic solvent(s) of analytical grade
e Volumetric flasks

e Analytical balance

o Constant temperature shaker or water bath

o Centrifuge capable of high-speed operation

e Syringe filters (e.g., 0.2 um PTFE)

e UV-Vis Spectrophotometer

o Cuvettes

Methodology:

e Preparation of a Saturated Solution:

o Accurately weigh an excess amount of Pigment Yellow 194 and add it to a known volume
of the organic solvent in a sealed container (e.g., a screw-cap flask). The excess is crucial
to ensure saturation.

o Place the container in a constant temperature shaker or water bath set to the desired
temperature (e.g., 25°C).

o Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.

e Separation of Undissolved Pigment:
o After the equilibration period, transfer the suspension to a centrifuge tube.

o Centrifuge the suspension at a high speed (e.g., 10,000 rpm) for a sufficient time (e.g., 30
minutes) to pellet all undissolved pigment particles.

o Sample Collection and Filtration:
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o Carefully extract a known volume of the clear supernatant using a pipette, ensuring no
disturbance of the sedimented pigment.

o For complete removal of any remaining fine particles, filter the supernatant through a
syringe filter (0.2 um) into a clean, dry vial. This step is critical to prevent scattering effects
during spectrophotometric analysis.

e Spectrophotometric Analysis:

o Prepare a series of standard solutions of Pigment Yellow 194 of known concentrations in

the same solvent.

o Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) for Pigment Yellow 194 to generate a calibration curve (Absorbance
vs. Concentration).

o Measure the absorbance of the filtered sample solution.

o Using the calibration curve, determine the concentration of Pigment Yellow 194 in the
sample. This concentration represents the solubility of the pigment in that solvent at the
specified temperature.

Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of Pigment Yellow 194.
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Logical Relationship of Pigment Properties and
Application

The inherent properties of Pigment Yellow 194, particularly its low solubility and high fastness,
directly influence its suitability for various applications.

Core Properties of Pigment Yellow 194 Performance Characteristics Suitable Applications
. Printing Inks
Good Lightfastness Q (Offset, Flexo, Gravure)
[ . . } Durability and Industrial Coatings &
High Heat Stability Weatherability
T L 4
_—

Low S_olub|||ty in Excellen_t Migration Plastics (PVC, PO, PE)
Organic Solvents Resistance

Click to download full resolution via product page
Caption: Relationship between properties and applications of Pigment Yellow 194.

In conclusion, Pigment Yellow 194's value in industrial applications is intrinsically linked to its
poor solubility in organic solvents. While quantitative data remains sparse, the provided
qualitative assessments and a standardized experimental protocol offer a robust framework for
researchers and formulators to evaluate and utilize this pigment effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581403#solubility-of-pigment-yellow-194-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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